N-(5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide

• IUPAC Name: N-[5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C19H24N4O2S2/c24-16(11-10-15-8-4-3-5-9-15)20-18-21-22-19(27-18)26-14-17(25)23-12-6-1-2-7-13-23/h3-5,8-9H,1-2,6-7,10-14H2,(H,20,21,24)
• InChI Key: PUMCJIRQBNGAMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NN=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S2
• Molecular Weight: 404.6 g/mol

Description

N-(5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C19H24N4O2S2 and its molecular weight is 404.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Anticancer Properties

Studies have shown that heterocyclic compounds containing the thiadiazole ring exhibit significant pharmacological activities, including anticancer properties. For example, novel thiazole and 1,3,4-thiadiazole derivatives have been evaluated as potent anticancer agents, indicating the potential of thiadiazole compounds in developing new treatments for cancer (Gomha et al., 2017).

Antimicrobial Activities

Thiadiazole derivatives have been reported to possess antimicrobial activities, offering a basis for the development of new antimicrobial agents. For instance, synthesis and evaluation of novel substituted 1,3,4-thiadiazole and imidazo[2,1-b][1,3,4]thiadiazole derivatives revealed appreciable antibacterial and antifungal activities, highlighting their potential in addressing microbial resistance (Chandrakantha et al., 2014).

Liquid Crystalline Properties

Research on thiadiazole units has extended into materials science, particularly in the synthesis of liquid crystalline compounds. These compounds are characterized by their unique mesomorphic behavior, which is critical for applications in displays and optical devices. A study on azo liquid crystal compounds based on the 5H-Thiazolo[3,4-b][1,3,4]thiadiazole unit demonstrated the potential for developing new materials with specific optical properties (Jabar & Karam, 2022).

Interaction with Molecular Iodine

The interaction of heteroaromatic thioamides with molecular iodine has been studied for its relevance in understanding the chemical behavior of thiadiazole derivatives and their potential as antithyroid drugs. This research area explores the complex formation and structural investigation, contributing to the drug development process for thyroid-related conditions (Ivolgina & Chernov'yants, 2018).